Cas no 97692-55-2 (1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester)
97692-55-2 structure
Product Name:1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester
CAS No:97692-55-2
MF:C26H42O4
MW:418.609288692474
CID:813457
PubChem ID:113415
Update Time:2025-04-19
1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester
- 2-O-(2,5-dimethylheptyl) 1-O-(3-ethylheptyl) benzene-1,2-dicarboxylate
- 3-ethylheptyl 2,5-dimethylheptyl phthalate
- DTXSID50913737
- NS00065724
- 97692-55-2
- 2,5-dimethylheptyl 3-ethylheptyl benzene-1,2-dicarboxylate
- EINECS 307-707-6
-
- Inchi: 1S/C26H42O4/c1-6-9-12-22(8-3)17-18-29-25(27)23-13-10-11-14-24(23)26(28)30-19-21(5)16-15-20(4)7-2/h10-11,13-14,20-22H,6-9,12,15-19H2,1-5H3
- InChI Key: RPEMFIXNDWKIKW-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC=CC=1C(=O)OCCC(CC)CCCC)=O)CC(C)CCC(C)CC
Computed Properties
- Exact Mass: 418.308
- Monoisotopic Mass: 418.308
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 17
- Complexity: 476
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 9
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 0.972
- Boiling Point: 391.4°C at 760 mmHg
- Flash Point: 208.2°C
- Refractive Index: 1.486
1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
97692-55-2 (1,2-Benzenedicarboxylicacid, 1-(2,5-dimethylheptyl) 2-(3-ethylheptyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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